Cas no 2229097-13-4 (4-{pyrazolo1,5-apyrimidin-2-yl}butan-2-one)

• Product Name: 4-{pyrazolo1,5-apyrimidin-2-yl}butan-2-one
• CAS No: 2229097-13-4
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 6588157
• PubChem ID: 165839144
• Update Time: 2025-07-22

4-{pyrazolo1,5-apyrimidin-2-yl}butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{pyrazolo1,5-apyrimidin-2-yl}butan-2-one
• 2229097-13-4
• 4-{pyrazolo[1,5-a]pyrimidin-2-yl}butan-2-one
• EN300-1744836

• Inchi： 1S/C10H11N3O/c1-8(14)3-4-9-7-10-11-5-2-6-13(10)12-9/h2,5-7H,3-4H2,1H3
• InChI Key： IHQKJUGDNFEGPJ-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1C=C2N=CC=CN2N=1

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47.3Ų

Additional information on 4-{pyrazolo1,5-apyrimidin-2-yl}butan-2-one

Professional Introduction to Compound with CAS No. 2229097-13-4 and Product Name: 4-{pyrazolo[1,5-a]pyrimidin-2-yl}butan-2-one

The compound identified by the CAS number 2229097-13-4 and the product name 4-{pyrazolo[1,5-a]pyrimidin-2-yl}butan-2-one represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound, featuring a fused pyrazole and pyrimidine core, has garnered attention due to its unique structural properties and potential applications in drug discovery. The molecular framework of this compound not only underscores its synthetic versatility but also hints at its biological relevance, making it a subject of considerable interest among researchers.

At the heart of this compound's appeal lies its pyrazolo[1,5-a]pyrimidin-2-yl moiety, which is a privileged scaffold in medicinal chemistry. This particular heterocyclic system has been extensively studied for its ability to interact with various biological targets, including enzymes and receptors. The presence of both pyrazole and pyrimidine rings in a single molecule creates a diverse array of possible interactions, which can be exploited for therapeutic purposes. Recent studies have highlighted the potential of such fused systems in developing novel pharmacological agents, particularly in the treatment of inflammatory diseases and cancer.

The butan-2-one component of the molecule contributes to its pharmacological profile by introducing a carbonyl group that can participate in hydrogen bonding and other forms of molecular interaction. This feature is particularly important in drug design, as it allows the compound to bind effectively to biological targets while maintaining structural stability. The combination of these structural elements makes 4-{pyrazolo[1,5-a]pyrimidin-2-yl}butan-2-one a promising candidate for further investigation.

In recent years, there has been a growing interest in exploring novel derivatives of pyrazolo[1,5-a]pyrimidines due to their reported bioactivity. For instance, several derivatives have shown promise in preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. The compound with CAS No. 2229097-13-4 is no exception, and preliminary data suggest that it may exhibit similar properties. Researchers have been particularly intrigued by its potential to disrupt signaling pathways that are crucial for tumor growth and metastasis.

The synthesis of 4-{pyrazolo[1,5-a]pyrimidin-2-yl}butan-2-one involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include condensation reactions between appropriate precursors followed by functional group modifications. Advances in synthetic methodologies have made it possible to produce this compound with greater efficiency, which is essential for both academic research and industrial applications. The ability to synthesize complex heterocyclic compounds like this one has opened up new avenues for drug development.

From a biological perspective, the pyrazolo[1,5-a]pyrimidin-2-yl}butan-2-one scaffold offers several advantages over simpler molecules. Its rigid structure provides stability while allowing for conformational flexibility that can be exploited for optimal binding affinity. Additionally, the presence of multiple reactive sites within the molecule enables the design of derivatives with tailored pharmacological properties. This flexibility has been leveraged in recent studies to develop compounds with enhanced selectivity and reduced toxicity.

One area where this compound has shown particular promise is in the treatment of neurological disorders. Studies have indicated that derivatives of pyrazolo[1,5-a]pyrimidines can modulate neurotransmitter activity, potentially offering new treatments for conditions such as Alzheimer's disease and Parkinson's disease. While more research is needed to fully understand the mechanisms involved, these findings are encouraging and warrant further investigation into the therapeutic potential of 4-{pyrazolo[1,5-a]pyrimidin-2-yl}butan-2-one.

The chemical properties of this compound also make it an interesting subject for computational studies. Molecular modeling techniques can be used to predict how it interacts with biological targets at the atomic level. These simulations provide valuable insights into its binding affinity and specificity, which are critical factors in drug design. By combining experimental data with computational analysis, researchers can refine their understanding of this compound's pharmacological profile and optimize its structure for better performance.

In conclusion,4-{pyrazolo[1,5-a]pyrimidin-2-yl}butan-2-one (CAS No. 2229097-13-4) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of heterocyclic chemistry continues to grow,this compound will likely play an important role in the discovery and development of novel therapeutic agents.